
carbonic acid equilibrium in aqueous solutions
explained

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Carbon dioxide water

Cat. No.: B8500060 Get Quote

The Core Chemical Equilibria
The carbonic acid system is a series of interconnected, reversible chemical reactions that begin

when carbon dioxide (CO₂) dissolves in water.[1][2][3] This system is fundamental to acid-base

homeostasis in biological fluids, such as blood, and plays a crucial role in the global carbon

cycle.[1][4] The equilibrium involves three main stages:

Hydration of Carbon Dioxide: Gaseous CO₂ dissolves in water and slowly reacts to form

carbonic acid (H₂CO₃).[5][6] This reaction is reversible, and at equilibrium, the majority of the

carbon dioxide remains as dissolved CO₂ molecules rather than converting to carbonic acid.

[1][2]

Reaction:CO₂ (aq) + H₂O (l) ⇌ H₂CO₃ (aq)

First Dissociation: Carbonic acid is a weak, diprotic acid that can donate two protons (H⁺).

The first dissociation yields a bicarbonate ion (HCO₃⁻) and a hydrogen ion.[2]

Reaction:H₂CO₃ (aq) ⇌ H⁺ (aq) + HCO₃⁻ (aq)

Second Dissociation: The bicarbonate ion can further dissociate to form a carbonate ion

(CO₃²⁻) and another hydrogen ion.[2]

Reaction:HCO₃⁻ (aq) ⇌ H⁺ (aq) + CO₃²⁻ (aq)
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These sequential reactions are often combined to represent the overall equilibrium of dissolved

CO₂ in water.[2] The enzyme carbonic anhydrase, present in most living organisms,

dramatically accelerates the rate-limiting hydration of CO₂, allowing equilibrium to be reached

almost instantaneously in biological systems.[2][7][8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.chemeurope.com/en/encyclopedia/Carbonic_acid.html
https://www.chemeurope.com/en/encyclopedia/Carbonic_acid.html
https://rk.md/2020/henderson-hasselbalch-equation/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6695913/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8500060?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


CO₂ (aq) + H₂O H₂CO₃

 Hydration (Kh)
(Slow, uncatalyzed) H⁺ + HCO₃⁻

 First Dissociation (Ka1) 2H⁺ + CO₃²⁻ Second Dissociation (Ka2) 

Core Equilibrium: CO₂ + H₂O ⇌ H₂CO₃ ⇌ H⁺ + HCO₃⁻

Physiological Regulation
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to retain CO₂
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Sample Handling

CO₂ Liberation

Quantification

1. Collect Aqueous Sample
(Avoid air contact)

2. Inject Sample into
Acidification Chamber

3. Strip Liberated CO₂

with Inert Carrier Gas

4. Pass Gas into
Coulometric Titration Cell

5. CO₂ reacts, causing pH change

6. Titrator electrochemically
generates base to neutralize acid

7. Calculate Total CO₂ from
Integrated Current
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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